![molecular formula C18H18O4 B2884945 Ethyl 3-[3-(benzyloxy)phenyl]-3-oxopropanoate CAS No. 73083-19-9](/img/structure/B2884945.png)
Ethyl 3-[3-(benzyloxy)phenyl]-3-oxopropanoate
Cat. No. B2884945
M. Wt: 298.338
InChI Key: GEYJQRJPKNPZHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06982348B2
Procedure details
To a solution of 3-benzyloxyacetophenone (90 g, 400 mmol) in diethyl carbonate (500 ml) was added ethanol (1.5 ml) and sodium hydride (60% in oil, 31.8 g, 800 mmol) was added under ice-cooling. The mixture was stirred at room temperature for 4 hrs. To the reaction solution was added 6N hydrochloric acid to stop the reaction, and water (500 ml) was added. The mixture was extracted with ethyl acetate (500 ml×2). The extract was washed successively with water and saturated brine, dried (anhydrous magnesium sulfate) and evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=50:1-10:1) to give the objective substance (107 g, 90%).
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]([C:4]1[CH:9]=[CH:8][CH:7]=[C:6]([O:10][CH2:11][C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)[CH:5]=1)=[O:3].C(O)C.[H-].[Na+].Cl.[C:24](=O)([O:28]CC)[O:25][CH2:26][CH3:27]>O>[CH2:11]([O:10][C:6]1[CH:5]=[C:4]([C:2](=[O:3])[CH2:1][C:24]([O:25][CH2:26][CH3:27])=[O:28])[CH:9]=[CH:8][CH:7]=1)[C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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90 g
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Type
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reactant
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Smiles
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CC(=O)C1=CC(=CC=C1)OCC2=CC=CC=C2
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Name
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|
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Quantity
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1.5 mL
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Type
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reactant
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Smiles
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C(C)O
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Name
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Quantity
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31.8 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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|
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Quantity
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500 mL
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|
Type
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reactant
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Smiles
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C(OCC)(OCC)=O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 4 hrs
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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was added under ice-
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling
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ADDITION
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Type
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ADDITION
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|
Details
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was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with ethyl acetate (500 ml×2)
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WASH
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Type
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WASH
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Details
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The extract was washed successively with water and saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (anhydrous magnesium sulfate)
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by silica gel column chromatography (hexane:ethyl acetate=50:1-10:1)
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give the objective substance (107 g, 90%)
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Type
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Smiles
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C(C1=CC=CC=C1)OC=1C=C(C=CC1)C(CC(=O)OCC)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
